Cas no 2171785-40-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methoxypropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methoxypropanoic acid
• CAS No: 2171785-40-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6512517
• PubChem ID: 165578254
• Update Time: 2025-06-11

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methoxypropanoic acid
• 2171785-40-1
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanamido]-2-methoxypropanoic acid
• EN300-1536262

• Inchi： 1S/C26H32N2O6/c1-16(2)12-13-22(24(29)27-14-23(33-3)25(30)31)28-26(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,12-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ZSONTPBCAUWSFN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)OC)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methoxypropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methoxypropanoic acid (CAS No. 2171785-40-1)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methoxypropanoic acid (CAS No. 2171785-40-1) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block for solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery and biotechnology. With the rising demand for precision therapeutics and custom peptides, this compound has garnered significant attention from researchers exploring targeted drug delivery and bioconjugation strategies.

In recent years, the Fmoc-protected amino acids market has expanded due to their compatibility with automated peptide synthesizers and their role in developing peptide-based vaccines and anticancer agents. The methoxypropanoic acid moiety in this compound enhances solubility, a key factor for high-throughput screening applications. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2171785-40-1 applications" to identify novel uses in biomaterials and nanomedicine, reflecting its interdisciplinary relevance.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methoxypropanoic acid involves meticulous protection-deprotection chemistry, ensuring high purity for GMP-grade peptide production. Its 5-methylhexanamido side chain contributes to steric stability, a feature exploited in designing enzyme-resistant therapeutic peptides. As the pharmaceutical industry shifts toward personalized medicine, this compound’s role in creating tailored peptide sequences aligns with trends like "AI-driven drug design" and "green chemistry in peptide synthesis."

Analytical techniques such as HPLC and mass spectrometry are essential for characterizing this compound, addressing common queries like "how to validate Fmoc-amino acid purity." Its storage under inert conditions underscores its sensitivity to oxidative degradation, a consideration for labs focusing on long-term stability studies. Furthermore, its compatibility with click chemistry platforms has spurred interest in bioorthogonal labeling, a hotspot in imaging probe development.

Environmental and cost-efficiency concerns have driven innovations in recycling Fmoc byproducts, linking this compound to sustainable chemistry initiatives. With patents exploring its use in hydrogel formation and 3D bioprinting, CAS 2171785-40-1 exemplifies the convergence of material science and life sciences. Future research may unlock its potential in neural tissue engineering or smart drug release systems, answering growing searches for "next-gen peptide therapeutics."